(R)-1,2,3,4-tetrahydroquinolin-4-amine

• IUPAC Name: (4R)-1,2,3,4-tetrahydroquinolin-4-amine
• InChI: InChI=1S/C9H12N2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-4,8,11H,5-6,10H2/t8-/m1/s1
• InChI Key: UZAOPTDGCXICDB-MRVPVSSYSA-N
• Canonical SMILES: C1CNC2=CC=CC=C2C1N
• Isomeric SMILES: C1CNC2=CC=CC=C2[C@@H]1N
• Molecular Formula: C9H12N2
• Molecular Weight: 148.20 g/mol
• CAS No.: 1335579-43-5

Description

(R)-1,2,3,4-tetrahydroquinolin-4-amine is a useful research compound. Its molecular formula is C9H12N2 and its molecular weight is 148.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity

(R)-1,2,3,4-tetrahydroquinolin-4-amine and its derivatives show significant antioxidant activities. For example, Nishiyama et al. (2003) studied the antioxidant activities of amines having a fused nitrogen-containing heterocyclic ring and found that 1,2,3,4-tetrahydroquinolines with OH and NH2 groups ortho to the heterocyclic NH group exhibited increased antioxidant activity compared to other 1,2,3,4-tetrahydroquinolines (Nishiyama et al., 2003).

Synthesis and Kinetic Resolution

This compound is useful in various synthesis and kinetic resolution processes. Crawford et al. (2007) reported a spontaneous dynamic kinetic resolution of 8-amino-5,6,7,8-tetrahydroquinoline, yielding significant yields of (R)-acetamide (Crawford et al., 2007). Additionally, Bentley et al. (2011) demonstrated the conjugate addition of lithium (R)-N-phenyl-N-(α-methylbenzyl)amide to α,β-unsaturated 4-methoxyphenyl esters, yielding β-amino esters with high diastereoselectivity, useful in the synthesis of tetrahydroquinoline alkaloids (Bentley et al., 2011).

Redox-Neutral Annulations

Zhu and Seidel (2017) explored the redox-neutral annulations of cyclic amines like 1,2,3,4-tetrahydroisoquinoline with various aldehydes, involving dual C–H bond functionalization. This process is promoted by acetic acid (Zhu & Seidel, 2017).

Neuroprotective Effects

Kotake et al. (2005) investigated the neuroprotective effect of 1-methyl-1,2,3,4-tetrahydroisoquinoline on cultured rat mesencephalic neurons. They found that this compound exerted neuroprotective action against various dopaminergic neurotoxins (Kotake et al., 2005).